2-((5-(2-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-[[5-[2-(2,4-dioxopyrimidin-1-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C17H16FN5O4S/c18-12-3-1-11(2-4-12)9-19-14(25)10-28-17-22-21-15(27-17)6-8-23-7-5-13(24)20-16(23)26/h1-5,7H,6,8-10H2,(H,19,25)(H,20,24,26)
• InChI Key: PJULVQWQPKJTRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CSC2=NN=C(O2)CCN3C=CC(=O)NC3=O)F
• Molecular Formula: C17H16FN5O4S
• Molecular Weight: 405.4 g/mol

Description

2-((5-(2-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-fluorobenzyl)acetamide is a useful research compound. Its molecular formula is C17H16FN5O4S and its molecular weight is 405.4. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity and Synthesis

A series of amino acid ester derivatives containing 5-fluorouracil, closely related in structure to the specified compound, demonstrated significant antitumor activity. These derivatives were synthesized and tested in vitro against leukemia HL-60 and liver cancer BEL-7402 cell lines, with certain derivatives showing a more inhibitory effect on BEL-7402 than 5-FU itself (Xiong et al., 2009).

Synthesis and Characterization

The synthesis and characterization of derivatives with similar pyrimidin structures have been reported, indicating a methodology that could be applicable for the synthesis of the specified compound. These studies provide insight into the structural assignments and potential applications of such compounds in medicinal chemistry (Xiong Jing, 2011).

Novel Compounds with Anti-inflammatory and Analgesic Properties

Novel compounds derived from similar structural frameworks have been synthesized and shown to possess anti-inflammatory and analgesic activities. These compounds serve as a starting point for the development of new therapeutic agents targeting various inflammatory conditions and pain management (Abu‐Hashem et al., 2020).

Anti-Lung Cancer Activity

Further extending the application spectrum, certain fluoro-substituted compounds, which share a common chemical motif with the specified compound, have shown significant anti-lung cancer activity. These findings underscore the potential of such compounds in developing targeted cancer therapies (Hammam et al., 2005).